N-(3,5-dimethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18FN3OS/c1-13-9-14(2)11-16(10-13)22-18(24)12-25-19-21-7-8-23(19)17-5-3-15(20)4-6-17/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: FGYARUBYXVJWBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F)C
• Molecular Formula: C19H18FN3OS
• Molecular Weight: 355.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Imaging Applications

• The synthesis of 3-[1H-imidazol-4-yl]propyl 4-fluorobenzyl ether (fluoroproxyfan), aiming at clinical PET studies for imaging histamine H3 receptors, involved O-alkylation with 4-[18F]fluorobenzyl bromide, showcasing a potential application in neuroimaging and pharmacokinetic studies (Iwata et al., 2000).

Pharmacological Evaluation

• Research on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols identified potential antipsychotic agents that do not interact with dopamine receptors, highlighting the diversity of pharmacological applications and the importance of structural modifications in enhancing therapeutic potential (Wise et al., 1987).

Material Science and Sensing Applications

• Novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have been synthesized for luminescence sensing of benzaldehyde-based derivatives, demonstrating the utility of these compounds in developing sensitive materials for chemical detection (Shi et al., 2015).

Bioactive Molecule Interactions

• A study on the binding interaction of imidazole with ZnO nanomaterials explored the adsorption of imidazole on ZnO nanocrystals, providing insights into the interface between organic molecules and inorganic nanomaterials, which is crucial for the development of nanotechnology applications in biomedicine and materials science (Jayabharathi et al., 2015).